Cas no 688781-87-5 (6-Chloro-4-nitro-1H-pyrrolo2,3-bpyridine)

6-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core functionalized with chloro and nitro substituents. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloro group enhances reactivity for nucleophilic substitution, while the nitro group offers versatility for further functionalization, such as reduction to amines or participation in cyclization reactions. Its rigid fused-ring system contributes to stability and potential biological activity. The compound is typically handled under controlled conditions due to its sensitivity. Its well-defined reactivity profile makes it useful for constructing complex molecular architectures in medicinal chemistry and materials science.
6-Chloro-4-nitro-1H-pyrrolo2,3-bpyridine structure
688781-87-5 structure
Product Name:6-Chloro-4-nitro-1H-pyrrolo2,3-bpyridine
CAS No:688781-87-5
MF:C7H4ClN3O2
MW:197.578559875488
MDL:MFCD09880160
CID:827440
PubChem ID:17979338
Update Time:2025-06-09

6-Chloro-4-nitro-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-4-nitro-
    • 4-Nitro-6-chloro-7-azaindole
    • 1H-PYRROLO[2,3-B]PYRIDINE,6-CHLORO-4-NITRO
    • SCHEMBL2876567
    • 688781-87-5
    • OOHNIAVMKNEEGR-UHFFFAOYSA-N
    • PB34480
    • BCP21968
    • AMY24640
    • J-515871
    • P10831
    • AS-50664
    • DTXSID80591885
    • CS-0002370
    • AKOS006314226
    • MFCD09880160
    • 6-Chloro-4-nitro-1H-pyrrolo2,3-bpyridine
    • MDL： MFCD09880160
    • Inchi： 1S/C7H4ClN3O2/c8-6-3-5(11(12)13)4-1-2-9-7(4)10-6/h1-3H,(H,9,10)
    • InChI Key： OOHNIAVMKNEEGR-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=C2C=CNC2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.99900
  • Monoisotopic Mass: 196.9992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Density: 1.661
  • Refractive Index: 1.742
  • PSA: 74.50000
  • LogP: 2.64770

6-Chloro-4-nitro-1H-pyrrolo2,3-bpyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-4-nitro-1H-pyrrolo2,3-bpyridine Pricemore >>

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